Cas no 80514-65-4 (Diethylamine (S)-2-(tritylamino)propanoate)

Diethylamine (S)-2-(tritylamino)propanoate is a chiral amine derivative commonly employed in asymmetric synthesis and pharmaceutical intermediates. Its key advantages include the presence of a trityl-protected amino group, which enhances stability and selectivity in peptide coupling and nucleophilic substitution reactions. The (S)-configuration ensures enantioselectivity, making it valuable for producing optically active compounds. The diethylamine counterion improves solubility in organic solvents, facilitating handling in non-aqueous reactions. This compound is particularly useful in the synthesis of bioactive molecules, where stereochemical control is critical. Its robust protecting group and chiral integrity make it a reliable reagent for advanced organic transformations.
Diethylamine (S)-2-(tritylamino)propanoate structure
80514-65-4 structure
Product Name:Diethylamine (S)-2-(tritylamino)propanoate
CAS No:80514-65-4
MF:C26H32N2O2
MW:404.544486999512
CID:720427
PubChem ID:14283975
Update Time:2025-05-27

Diethylamine (S)-2-(tritylamino)propanoate Chemical and Physical Properties

Names and Identifiers

    • Diethylamine (S)-2-(tritylamino)propanoate
    • L-Alanine,N-(triphenylmethyl)-
    • Trityl-L-Alanine diethylammonium salt
    • Trt-Ala-OH
    • Trt-Ala-OH.DEA
    • TRT-ALA-OH·DEA
    • N-ethylethanamine;(2S)-2-(tritylamino)propanoic acid
    • AS-48937
    • N-(Triphenylmethyl)-L-alanine--N-ethylethanamine (1/1)
    • DTXSID10558446
    • FD21023
    • N-alpha-Trityl-L-alanine diethylamine salt (Trt-L-Ala-OH.DEA)
    • 80514-65-4
    • AKOS016002141
    • MFCD02094387
    • (2S)-2-[(TRIPHENYLMETHYL)AMINO]PROPANOIC ACID; DIETHYLAMINE
    • MDL: MFCD02094387
    • Inchi: 1S/C22H21NO2.C4H11N/c1-17(21(24)25)23-22(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20;1-3-5-4-2/h2-17,23H,1H3,(H,24,25);5H,3-4H2,1-2H3/t17-;/m0./s1
    • InChI Key: PWGPLCPGMCXDCL-LMOVPXPDSA-N
    • SMILES: OC([C@H](C)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O.N(CC)CC

Computed Properties

  • Exact Mass: 404.246378268g/mol
  • Monoisotopic Mass: 404.246378268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 383
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Color/Form: No data available
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: 485.6±33.0 °C at 760 mmHg
  • Flash Point: 247.5±25.4 °C
  • PSA: 61.36000
  • LogP: 5.43880
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

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Additional information on Diethylamine (S)-2-(tritylamino)propanoate

Recent Advances in the Application of Diethylamine (S)-2-(tritylamino)propanoate (CAS: 80514-65-4) in Chemical Biology and Pharmaceutical Research

Diethylamine (S)-2-(tritylamino)propanoate (CAS: 80514-65-4) is a chiral compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trityl-protected amine group and ester functionality, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in asymmetric synthesis, peptide modifications, and as a building block for novel drug candidates. The unique structural features of this compound, including its stereocenter and protecting group, make it particularly valuable for the development of enantioselective catalysts and therapeutic agents.

One of the most notable advancements in the use of Diethylamine (S)-2-(tritylamino)propanoate is its role in the synthesis of peptide-based therapeutics. Researchers have demonstrated that this compound can be efficiently incorporated into peptide chains to introduce chiral centers, thereby enhancing the biological activity and stability of the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry highlighted its application in the synthesis of cyclic peptides with improved pharmacokinetic properties. The study reported that the trityl group could be selectively removed under mild conditions, allowing for further functionalization of the peptide backbone.

In addition to its applications in peptide chemistry, Diethylamine (S)-2-(tritylamino)propanoate has also been investigated as a precursor for the development of small-molecule inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters described the use of this compound in the synthesis of protease inhibitors targeting infectious diseases. The researchers utilized the chiral center of the compound to achieve high enantioselectivity, resulting in inhibitors with superior binding affinity and specificity. These findings underscore the potential of Diethylamine (S)-2-(tritylamino)propanoate as a versatile tool in drug discovery.

Another area of interest is the compound's role in asymmetric catalysis. A 2022 publication in ACS Catalysis reported the use of Diethylamine (S)-2-(tritylamino)propanoate as a ligand in transition metal-catalyzed reactions. The study demonstrated that the compound could facilitate highly enantioselective transformations, such as hydrogenation and cross-coupling reactions, with excellent yields and stereocontrol. This opens up new possibilities for the synthesis of complex chiral molecules, which are often required in the pharmaceutical industry.

Despite these promising developments, challenges remain in the large-scale production and purification of Diethylamine (S)-2-(tritylamino)propanoate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 patent application disclosed a novel method for the scalable synthesis of this compound using continuous flow chemistry, which offers advantages in terms of efficiency and reproducibility. These advancements are expected to facilitate broader adoption of the compound in industrial applications.

In conclusion, Diethylamine (S)-2-(tritylamino)propanoate (CAS: 80514-65-4) continues to be a valuable asset in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug discovery, and asymmetric catalysis highlight its versatility and potential for future innovations. Ongoing research aimed at addressing synthetic challenges and expanding its utility will likely further solidify its role in the development of next-generation therapeutics and catalysts.

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